Generic purine substitution fails in MOFs and API syntheses. Adenine free base ensures regioselective N9-alkylation for tenofovir and adefovir, avoiding extra protecting groups. Its unique nitrogen donor pattern forms stable zinc-adeninate building units (ZABUs) for Bio-MOF-100, preventing framework collapse. In zinc-ion batteries, adenine additives replace water in Zn2+ solvation shells, promoting Zn(100) epitaxial growth and suppressing dendrites. Choose free base (low aqueous solubility) for organic synthesis; hydrochloride salt for aqueous biological assays. Verified for antiviral and battery material R&D.
Adenine (CAS 134434-48-3 / 73-24-5) is a fundamental purine nucleobase characterized by its planar bicyclic structure and multiple nitrogen coordination sites (N1, N3, N7, N9, and an exocyclic amine). In industrial and laboratory procurement, it serves as a critical starting material for the synthesis of antiviral active pharmaceutical ingredients (APIs) such as tenofovir and vidarabine [1]. Beyond traditional biochemistry, adenine has emerged as a high-value precursor in materials science, specifically for synthesizing ultra-porous metal-organic frameworks (Bio-MOFs) and as a zincophilic electrolyte additive in next-generation aqueous batteries [2]. Its utility is heavily dependent on its specific form; the free base exhibits low aqueous solubility (~0.5 mg/mL) but is optimal for non-aqueous organic synthesis, making form selection a primary procurement consideration.
Generic substitution of adenine with closely related purines (e.g., guanine or hypoxanthine) or its own salt forms frequently leads to process failure. In MOF synthesis, other nucleobases lack the exact spatial arrangement of nitrogen donors required to form stable zinc-adeninate building units (ZABUs), resulting in framework collapse or drastically reduced porosity [1]. In pharmaceutical synthesis, such as the N9-alkylation required for tenofovir, substituting the free base with adenine hydrochloride introduces competing chloride ions and alters the deprotonation kinetics, reducing the regioselectivity and yield of the target API [2]. Furthermore, in electrochemical applications, simpler nitrogenous additives fail to replicate adenine's dual ability to replace water in the Zn2+ solvation shell and induce highly reversible Zn(100) oriented growth on the anode surface [3].
The selection between adenine free base and its hydrochloride salt is a critical procurement decision dictated by aqueous solubility. At 20 °C, adenine free base exhibits a low solubility of approximately 0.5 mg/mL in water. In contrast, adenine hydrochloride achieves a solubility of up to 20 mg/mL under similar conditions [1]. This 40-fold difference dictates that the free base is strictly suited for organic synthesis or solid-state applications, whereas the hydrochloride salt is mandatory for high-concentration aqueous cell culture media or biological buffers.
| Evidence Dimension | Aqueous solubility at 20 °C |
| Target Compound Data | ~0.5 mg/mL (Adenine free base) |
| Comparator Or Baseline | ~20 mg/mL (Adenine hydrochloride) |
| Quantified Difference | 40-fold higher solubility for the hydrochloride salt |
| Conditions | Aqueous solution at 20 °C |
Buyers formulating aqueous media must select the hydrochloride salt to prevent precipitation, whereas the free base is required for base-catalyzed organic synthesis.
In the commercial synthesis of antiviral APIs like tenofovir, adenine free base undergoes direct base-catalyzed alkylation. The reaction exhibits a regioselectivity factor of approximately 2.3 in favor of the desired N9-adduct over the N3-adduct under optimized conditions (e.g., in DMSO) [1]. While using Boc-protected adenine derivatives can force absolute regioselectivity, utilizing unprotected adenine eliminates costly protection and deprotection steps, significantly improving the overall atom economy and reducing the cost of goods sold (COGS) for the final API [2].
| Evidence Dimension | Synthetic steps and N9-alkylation efficiency |
| Target Compound Data | Direct N9-alkylation with a ~2.3 regioselectivity factor |
| Comparator Or Baseline | Boc-protected adenine (requires 2 additional synthetic steps) |
| Quantified Difference | Elimination of protection/deprotection steps while maintaining viable N9 yields |
| Conditions | Base-catalyzed alkylation in polar aprotic solvents (e.g., DMSO) |
Procuring unprotected adenine for direct N9-alkylation streamlines API manufacturing, directly lowering production costs for high-volume antivirals.
Adenine has proven to be a highly effective multirole zincophilic electrolyte additive for aqueous zinc-ion batteries. When added to a standard 2M ZnSO4 electrolyte, adenine molecules partially replace water in the Zn2+ solvation shell. In symmetric cell testing at high current densities (e.g., 40 mA/cm2), the adenine-modified electrolyte enables a cycle life exceeding 1,060 hours [1]. In stark contrast, the baseline bare ZnSO4 electrolyte fails rapidly, typically in under 100 hours, due to severe dendrite formation and hydrogen evolution reactions [2].
| Evidence Dimension | Symmetric cell cycle life |
| Target Compound Data | >1,060 hours (with Adenine additive) |
| Comparator Or Baseline | <100 hours (Bare 2M ZnSO4 electrolyte) |
| Quantified Difference | >10-fold increase in cycle life |
| Conditions | Zn||Zn symmetric cells at 40 mA/cm2 and 40 mAh/cm2 |
Battery engineers should procure adenine to drastically improve zinc anode reversibility and suppress water-induced side reactions in aqueous energy storage systems.
Adenine's unique coordination geometry allows it to form zinc-adeninate building units (ZABUs), which are critical for synthesizing ultra-porous metal-organic frameworks like Bio-MOF-100. This specific framework achieves an exceptional Brunauer-Emmett-Teller (BET) surface area of 4,300 m2/g and a pore volume of 4.3 cm3/g [1]. When compared to typical biologically derived MOFs utilizing standard amino acids or generic nucleobases, which often struggle to exceed 1,000 m2/g due to framework collapse, adenine's rigid, multi-nitrogen coordination provides superior structural integrity and extreme mesoporosity [2].
| Evidence Dimension | BET Surface Area of resulting MOF |
| Target Compound Data | 4,300 m2/g (Bio-MOF-100) |
| Comparator Or Baseline | <1,000 m2/g (Typical non-adenine Bio-MOFs) |
| Quantified Difference | >4x higher surface area |
| Conditions | Zinc-based metal-organic framework synthesis |
Materials scientists require adenine to access the specific ZABU topologies necessary for synthesizing ultra-high surface area bio-MOFs for gas storage or drug delivery.
Directly leveraging its N9-alkylation regioselectivity, adenine free base is the optimal starting material for the commercial synthesis of acyclic nucleoside phosphonates, including tenofovir and adefovir, avoiding the need for costly protecting groups [1].
Based on its ability to coordinate Zn2+ and exclude water from the solvation shell, adenine is utilized as a performance-enhancing additive in aqueous electrolytes to suppress dendrite growth and extend the cycle life of zinc anodes [2].
Utilizing its multiple nitrogen donor sites to form stable zinc-adeninate building units, adenine is the required organic linker for synthesizing ultra-porous frameworks like Bio-MOF-100, which are used in advanced gas separation and targeted drug delivery systems [3].
Due to its low aqueous solubility but stability in polar aprotic solvents, adenine free base is the preferred form for complex organic derivatizations, whereas the hydrochloride salt should be procured if aqueous biological assays are the intended downstream application [4].
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